Cas no 1849195-72-7 (N-(2,2-dimethylthietan-3-yl)aminosulfonamide)

• Product Name: N-(2,2-dimethylthietan-3-yl)aminosulfonamide
• CAS No: 1849195-72-7
• MF: C₅H₁₂N₂O₂S₂
• MW: 196.290978431702
• CID: 5266890
• Update Time: 2026-03-09

N-(2,2-dimethylthietan-3-yl)aminosulfonamide Chemical and Physical Properties

Names and Identifiers

• Sulfamide, N-(2,2-dimethyl-3-thietanyl)-
• N-(2,2-dimethylthietan-3-yl)aminosulfonamide

• Inchi： 1S/C5H12N2O2S2/c1-5(2)4(3-10-5)7-11(6,8)9/h4,7H,3H2,1-2H3,(H2,6,8,9)
• InChI Key： MOBARFQVGQBQSR-UHFFFAOYSA-N
• SMILES： S(NC1CSC1(C)C)(N)(=O)=O

Additional information on N-(2,2-dimethylthietan-3-yl)aminosulfonamide

Professional Introduction to N-(2,2-dimethylthietan-3-yl)aminosulfonamide (CAS No. 1849195-72-7)

N-(2,2-dimethylthietan-3-yl)aminosulfonamide, identified by its Chemical Abstracts Service number CAS No. 1849195-72-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of sulfonamides, which are well-known for their diverse biological activities and applications in medicinal chemistry. The unique structural features of N-(2,2-dimethylthietan-3-yl)aminosulfonamide, particularly its sulfur-containing heterocyclic moiety, make it a promising candidate for further exploration in drug discovery and therapeutic development.

The molecular structure of N-(2,2-dimethylthietan-3-yl)aminosulfonamide consists of a sulfonamide functional group attached to a 2,2-dimethylthietan-3-yl side chain. This configuration imparts specific electronic and steric properties to the molecule, which can influence its interactions with biological targets. The sulfonamide group is known to exhibit strong hydrogen bonding capabilities, making it an effective moiety for designing molecules with high affinity for biological receptors. Additionally, the presence of the sulfur atom in the thietan ring introduces potential sites for coordination with metal ions or other biomolecules, further enhancing its versatility in pharmaceutical applications.

In recent years, there has been a growing interest in sulfonamide derivatives as pharmacophores due to their broad spectrum of biological activities. Studies have demonstrated that sulfonamides can serve as inhibitors of various enzymes and receptors involved in pathogenic processes. For instance, sulfonamides have been widely used as antibiotics, diuretics, and anticonvulsants. The compound N-(2,2-dimethylthietan-3-yl)aminosulfonamide represents an innovative derivative that combines the known bioactivity of sulfonamides with a novel structural framework derived from thietane heterocycles.

One of the most compelling aspects of N-(2,2-dimethylthietan-3-yl)aminosulfonamide is its potential as a lead compound for drug development. The thietan ring is a five-membered sulfur-containing heterocycle that has been less explored compared to other sulfur-based heterocycles such as thiophene or thiazole. However, recent studies have highlighted the therapeutic potential of thietane derivatives in various diseases, including cancer and inflammatory disorders. The structural motif of N-(2,2-dimethylthietan-3-yl)aminosulfonamide may offer unique advantages in terms of metabolic stability and target specificity.

Current research efforts are focused on synthesizing and characterizing novel sulfonamide derivatives with improved pharmacological properties. Computational modeling and high-throughput screening techniques have been employed to identify promising candidates for further investigation. N-(2,2-dimethylthietan-3-yl)aminosulfonamide has emerged as a compound of interest due to its unique structural features and potential biological activities. Preliminary studies suggest that it may exhibit inhibitory effects on certain enzymes implicated in disease pathways.

The synthesis of N-(2,2-dimethylthietan-3-yl)aminosulfonamide involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key synthetic steps include the formation of the thietan ring followed by the introduction of the sulfonamide group. Advanced synthetic methodologies such as transition metal-catalyzed reactions and asymmetric synthesis have been explored to enhance the efficiency and selectivity of these processes. The development of robust synthetic routes is crucial for enabling large-scale production and further exploration of this compound's potential applications.

Evaluation of the pharmacological profile of N-(2,2-dimethylthietan-3-yl)aminosulfonamide is essential for determining its suitability for therapeutic use. In vitro assays have been conducted to assess its interactions with various biological targets, including enzymes and receptors relevant to human health. These studies aim to provide insights into the compound's mechanism of action and potential side effects. Additionally, preclinical animal models are being utilized to evaluate its safety and efficacy before moving into human clinical trials.

The future prospects for N-(2,2-dimethylthietan-3-yl)aminosulfonamide are promising given its unique structural features and potential biological activities. Further research is needed to fully elucidate its pharmacological properties and explore new therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies could accelerate the development process and bring this compound closer to clinical use. As our understanding of molecular interactions continues to advance, compounds like N-(2,2-dimethylthietan-3-yl)aminosulfonamide are expected to play a significant role in next-generation drug discovery initiatives.